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Compound of Interest

Compound Name: Benzofuran-6-carboxylic acid

Cat. No.: B1341818

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for Benzofuran-6-carboxylic acid, including personal protective
equipment (PPE), operational plans, and disposal procedures to foster a secure laboratory
environment.

Benzofuran-6-carboxylic acid is a yellow crystalline solid that can cause skin, eye, and
respiratory irritation.[1] It is also harmful if swallowed.[1][2] Adherence to proper safety
protocols is crucial to minimize risks associated with its handling.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Benzofuran-6-carboxylic acid, categorized by the level of protection required.
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PPE Category

Equipment

Standards and
Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Conforming to EN166 (EU) or
NIOSH (US) approved
standards.[3]

Hand Protection

Compatible chemical-resistant

gloves

Inspected prior to use. Use
proper glove removal
technique.[3][4]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

For nuisance exposures, a
type P95 (US) or type P1 (EU
EN 143) particle respirator is
recommended. For higher-
level protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[3]

Skin and Body Protection

Protective clothing (e.g., lab

coat, coveralls)

To prevent skin exposure.[4]

Operational Plan for Handling

A systematic approach to handling Benzofuran-6-carboxylic acid is critical for safety and

experimental integrity.

1. Engineering Controls:

dust or vapors.[4][5]

2. Personal Protective Equipment (PPE) Protocol:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

Ensure a safety shower and eye wash station are readily accessible.[4]

Before handling, don the appropriate PPE as detailed in the table above.
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e Gloves must be inspected for any signs of degradation or puncture before use.[3]
3. Weighing and Preparation of Solutions:

o Handle the solid compound carefully to avoid generating dust.[3]

e If preparing solutions, add the solid to the solvent slowly.

4. Post-Handling Procedures:

» Wash hands thoroughly after handling, even if gloves were worn.[3][6]

o Clean the work area to remove any residual contamination.

» Remove and dispose of contaminated gloves and other disposable PPE in accordance with
institutional guidelines.[3]

Emergency Procedures

In the event of exposure or a spill, immediate action is necessary.
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Exposure Route First Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[3]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[3]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[3]

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a
physician.[3]

Evacuate personnel to a safe area. Use
personal protective equipment. Avoid dust

Spill formation. Sweep up and shovel the material.
Keep in suitable, closed containers for disposal.

Do not let the product enter drains.[3]

Disposal Plan

Proper disposal of Benzofuran-6-carboxylic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[3] The material can be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[5]

o Contaminated Packaging: Dispose of as unused product in accordance with local, regional,
national, and international regulations.[3][4]

The following diagram illustrates the standard workflow for handling Benzofuran-6-carboxylic
acid.
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Workflow for Handling Benzofuran-6-carboxylic Acid
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Caption: Standard workflow for handling Benzofuran-6-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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